![molecular formula C25H24N2O4S B2588010 N-(2,5-dimethylphenyl)-2-(1,1-dioxido-4-oxo-2-phenyl-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide CAS No. 852451-87-7](/img/structure/B2588010.png)
N-(2,5-dimethylphenyl)-2-(1,1-dioxido-4-oxo-2-phenyl-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide
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Description
N-(2,5-dimethylphenyl)-2-(1,1-dioxido-4-oxo-2-phenyl-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide is a useful research compound. Its molecular formula is C25H24N2O4S and its molecular weight is 448.54. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Synthesis of Benzothiazepine Derivatives
N-(2,5-dimethylphenyl)-2-(1,1-dioxido-4-oxo-2-phenyl-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide is a benzothiazepine derivative. Its synthesis involves a reaction of o-aminothiophenol with other compounds, and its structure can be confirmed through spectral data like IR, 1H-NMR, 13C-NMR, and HR-MS. This process has been applied in creating derivatives such as N-(p-tolyl)-2-(2-(4-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-2-yl)phenoxy)acetamide, emphasizing the flexibility and variability in benzothiazepine derivative synthesis (Nguyen, Bui, & Nguyen, 2018).
Antimicrobial Applications
Antimicrobial Activity of Benzothiazepine Derivatives
Benzothiazepine derivatives exhibit significant antimicrobial properties. Specific compounds in this class, especially those carrying a 2-chloro N-phenylacetamide moiety, show pronounced antibacterial properties against both gram-positive and gram-negative bacteria. This highlights the potential of such compounds, including this compound, in therapeutic applications targeting bacterial infections (Tailor, Patel, & Malik, 2014).
Reaction and Transformation Studies
Ring Contraction and Expansion in Benzothiazepines
The chemistry of benzothiazepine derivatives like this compound is rich and complex. Studies have explored ring expansions and contractions within this class, showcasing their structural dynamism and the potential for discovering new compounds with varied biological activities. These transformations are crucial in understanding the reactivity and stability of such compounds under different conditions (Khalaj & Adibpour, 2008).
properties
IUPAC Name |
N-(2,5-dimethylphenyl)-2-(1,1,4-trioxo-2-phenyl-2,3-dihydro-1λ6,5-benzothiazepin-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N2O4S/c1-17-12-13-18(2)20(14-17)26-24(28)16-27-21-10-6-7-11-22(21)32(30,31)23(15-25(27)29)19-8-4-3-5-9-19/h3-14,23H,15-16H2,1-2H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBZUZCJZZIXNNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CN2C(=O)CC(S(=O)(=O)C3=CC=CC=C32)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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